Cas no 2172101-12-9 (3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172101-12-9
• MF: C₁₁H₁₂FN₃O₃S
• MW: 285.294684410095
• CID: 6069645
• PubChem ID: 165566383
• Update Time: 2025-06-07

3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide
• 2172101-12-9
• EN300-1586996

• Inchi： 1S/C11H12FN3O3S/c1-15-10(19(13,16)17)6-8(14-15)7-4-3-5-9(18-2)11(7)12/h3-6H,1-2H3,(H2,13,16,17)
• InChI Key： CFIUYVLZOGWDMM-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=C(C=2F)OC)=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 285.05834059g/mol
• Monoisotopic Mass: 285.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide

Introduction to 3-(2-Fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2172101-12-9)

3-(2-Fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide, with the CAS number 2172101-12-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound, particularly the presence of a fluoro and methoxy substituent on the phenyl ring, as well as the sulfonamide group, contribute to its potential therapeutic applications.

The chemical structure of 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide is characterized by a pyrazole core with a substituted phenyl ring and a sulfonamide functional group. The fluoro and methoxy substituents on the phenyl ring enhance the lipophilicity and metabolic stability of the molecule, which are crucial for its bioavailability and pharmacokinetic properties. The sulfonamide group, on the other hand, is known to confer specific biological activities, such as inhibition of carbonic anhydrase enzymes and anti-inflammatory effects.

Recent studies have explored the potential therapeutic applications of 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anti-cancer agent. Preclinical studies have demonstrated that 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings have prompted further investigations into its potential as a novel chemotherapeutic agent.

In addition to its anti-inflammatory and anti-cancer properties, 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide has also been studied for its potential neuroprotective effects. Research has shown that this compound can reduce oxidative stress and protect neurons from damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but may involve modulation of signaling pathways related to oxidative stress and inflammation.

The pharmacokinetic properties of 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's metabolic stability and low toxicity in preclinical models further support its potential for clinical translation.

In conclusion, 3-(2-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2172101-12-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for inflammatory diseases, cancer, and neurodegenerative disorders.